Cas no 2763931-67-3 (6-(2H-1,2,3,4-tetrazol-2-yl)pyridin-3-amine)

• Product Name: 6-(2H-1,2,3,4-tetrazol-2-yl)pyridin-3-amine
• CAS No: 2763931-67-3
• MF: C₆H₆N₆
• MW: 162.152039051056
• CID: 6319947
• PubChem ID: 165984864
• Update Time: 2025-05-23

6-(2H-1,2,3,4-tetrazol-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37367285
• 2763931-67-3
• 6-(2H-1,2,3,4-tetrazol-2-yl)pyridin-3-amine

• Inchi： 1S/C6H6N6/c7-5-1-2-6(8-3-5)12-10-4-9-11-12/h1-4H,7H2
• InChI Key： FEXDCBSMVVGRJT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)N)N=NC=N1

Computed Properties

• Exact Mass: 162.06539422g/mol
• Monoisotopic Mass: 162.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.5Ų

Additional information on 6-(2H-1,2,3,4-tetrazol-2-yl)pyridin-3-amine

Introduction to 6-(2H-1,2,3,4-Tetrazol-2-Yl)Pyridin-3-Amine (CAS No. 2763931-67-3)

The compound 6-(2H-1,2,3,4-tetrazol-2-yl)pyridin-3-amine, identified by the CAS number 2763931-67-3, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The tetrazole ring and pyridine moiety within its structure contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of 6-(2H-1,2,3,4-tetrazol-2-yl)pyridin-3-amine in drug discovery and development. Researchers have explored its role as a potential lead compound for designing novel pharmaceutical agents targeting specific biological pathways. The tetrazole group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its ability to form coordination complexes with metal ions has been leveraged in the development of new materials for electronic applications. The pyridine ring's electron-withdrawing properties enhance the molecule's ability to coordinate with transition metals, making it a versatile building block for functional materials.

The synthesis of 6-(2H-1,2,3,4-tetrazol-2-yl)pyridin-3_amine involves a multi-step process that typically includes the formation of the tetrazole ring followed by coupling with the pyridine derivative. Recent advancements in synthetic methodologies have improved the efficiency and scalability of this process, making it more accessible for large-scale production.

Moreover, the compound's reactivity under various chemical conditions has been extensively studied. Its ability to undergo nucleophilic aromatic substitution and other transformations has been exploited in the design of more complex molecules with tailored properties.

In conclusion, 6-(2H_1_2_3_4-tetrazol_2_yl)pyridin_3_amine (CAS No. 2763931_67_3) stands out as a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in modern chemical research.